Cas no 2639433-58-0 (1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid)

• Product Name: 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid
• CAS No: 2639433-58-0
• MF: C₁₆H₂₇N₃O₅
• MW: 341.40268445015
• CID: 6462109
• PubChem ID: 132897127
• Update Time: 2025-05-20

1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid
• 1-{4-[(tert-butoxy)carbonyl]piperazine-1-carbonyl}piperidine-3-carboxylic acid
• EN300-1071842
• 2639433-58-0

• Inchi： 1S/C16H27N3O5/c1-16(2,3)24-15(23)18-9-7-17(8-10-18)14(22)19-6-4-5-12(11-19)13(20)21/h12H,4-11H2,1-3H3,(H,20,21)
• InChI Key： IGKHVFOKMHPEIR-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(C(=O)OC(C)(C)C)CC1)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 341.19507097g/mol
• Monoisotopic Mass: 341.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.4Ų

Additional information on 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid

Research Briefing on 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid (CAS: 2639433-58-0)

In recent years, the compound 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid (CAS: 2639433-58-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and reactivity, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on optimizing the synthetic pathways for 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces reaction time and minimizes by-products, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating its application in high-throughput screening and drug discovery pipelines.

The pharmacological potential of derivatives of this compound has also been explored. For instance, researchers have modified the carboxylic acid moiety to create amide and ester derivatives, which exhibit enhanced blood-brain barrier permeability. These derivatives are being investigated as potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary in vitro studies have shown promising results, with certain derivatives demonstrating significant neuroprotective effects and low cytotoxicity.

In addition to its therapeutic applications, 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid has been utilized in proteomics research. Its ability to act as a linker in peptide synthesis has enabled the development of novel probes for studying protein-protein interactions. A recent study published in ACS Chemical Biology highlighted its use in creating activity-based probes for detecting protease activity in complex biological samples, offering new insights into disease mechanisms.

Despite these advancements, challenges remain. The compound's solubility in aqueous solutions is limited, which can hinder its application in certain biological assays. Researchers are actively exploring formulation strategies, such as the use of co-solvents and nanoencapsulation, to address this issue. Furthermore, the long-term stability of the Boc-protected derivative under physiological conditions requires further investigation to ensure its efficacy in vivo.

In conclusion, 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-3-carboxylic acid (CAS: 2639433-58-0) represents a promising scaffold in drug discovery and chemical biology. Ongoing research aims to optimize its synthesis, expand its pharmacological applications, and overcome existing limitations. As the field progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics and research tools.